2-Amino-3-(2-bromothiophen-3-yl)propanoic acid;hydrochloride

• IUPAC Name: 2-amino-3-(2-bromothiophen-3-yl)propanoic acid;hydrochloride
• InChI: InChI=1S/C7H8BrNO2S.ClH/c8-6-4(1-2-12-6)3-5(9)7(10)11;/h1-2,5H,3,9H2,(H,10,11);1H
• InChI Key: XEWGDNXNEMPNKL-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1CC(C(=O)O)N)Br.Cl
• Molecular Formula: C7H9BrClNO2S
• Molecular Weight: 286.57 g/mol
• CAS No.: 2260932-20-3

Description

2-Amino-3-(2-bromothiophen-3-yl)propanoic acid;hydrochloride is a useful research compound. Its molecular formula is C7H9BrClNO2S and its molecular weight is 286.57. The purity is usually 95%.
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Scientific Research Applications

Fluorescence Derivatization

Compounds similar to 2-Amino-3-(2-bromothiophen-3-yl)propanoic acid; hydrochloride have been used in fluorescence derivatization, which is crucial for enhancing the detectability of amino acids in biological assays. The derivatization with certain reagents results in strongly fluorescent derivatives, facilitating their analysis in complex mixtures. This application is vital for biochemical research, including the study of metabolic pathways and disease biomarkers (Frade et al., 2007).

Corrosion Inhibition

Another significant application area is corrosion inhibition. Schiff bases derived from amino acids, akin to the structure of 2-Amino-3-(2-bromothiophen-3-yl)propanoic acid; hydrochloride, have shown efficacy in preventing corrosion of metals in acidic environments. These compounds form a protective layer on the metal surface, reducing the rate of corrosion. This has implications for industries where metal longevity is critical, such as in construction and manufacturing (Vikneshvaran & Velmathi, 2017; 2019).

Synthesis Methodologies

The synthesis and manipulation of compounds with a structure similar to 2-Amino-3-(2-bromothiophen-3-yl)propanoic acid; hydrochloride are of great interest in medicinal chemistry. These compounds can serve as intermediates for the development of novel therapeutic agents. Improved synthetic methodologies allow for the efficient preparation of these compounds, which can be further modified to explore their pharmacological properties (Kitagawa et al., 2004).

Anticancer Activity

Furthermore, derivatives of similar structures have been synthesized and evaluated for their anticancer activities. Some compounds have shown significant in vitro cytotoxicity against various cancer cell lines, highlighting the potential of these molecules in the development of new anticancer drugs (Saad & Moustafa, 2011).